2-({[(2,6-dimethylpyrimidin-4-yl)carbonyl]amino}methyl)-N,N-dimethyl-6,7-dihydropyrazolo[1,5-a]pyrazine-5(4H)-carboxamide

• IUPAC Name: 2-[[(2,6-dimethylpyrimidine-4-carbonyl)amino]methyl]-N,N-dimethyl-6,7-dihydro-4H-pyrazolo[1,5-a]pyrazine-5-carboxamide
• InChI: InChI=1S/C17H23N7O2/c1-11-7-15(20-12(2)19-11)16(25)18-9-13-8-14-10-23(17(26)22(3)4)5-6-24(14)21-13/h7-8H,5-6,9-10H2,1-4H3,(H,18,25)
• InChI Key: ZXOACYZRVNPIAQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)C)C(=O)NCC2=NN3CCN(CC3=C2)C(=O)N(C)C
• Molecular Formula: C17H23N7O2
• Molecular Weight: 357.4 g/mol

Description

This compound belongs to a class of chemicals that include pyrazolo[1,5-a]pyrimidines and related derivatives. These compounds are significant due to their varied applications in pharmaceutical and chemical research.

Synthesis Analysis

The synthesis of related compounds involves multi-step chemical reactions. For instance, Bol’but et al. (2014) described the synthesis of related pyrazolo[1,5-a]pyrimidine derivatives through reactions involving amino-N-(2,2-dialkoxyethyl)pyrazole-4-carboxamides with benzylthiol or thiophenols (Bol’but, Kemskii, & Vovk, 2014).

Molecular Structure Analysis

The molecular structure of closely related compounds has been studied through various techniques like X-ray diffraction analysis. For example, Wu et al. (2005) investigated the molecular structures of ethyl 5-amino-3-(4,6-dimethylpyrimidin-2-ylamino)-1-methyl-1H-pyrazole-4-carboxylate, revealing details of intramolecular and intermolecular hydrogen bonding (Wu et al., 2005).

Chemical Reactions and Properties

These compounds participate in various chemical reactions, forming new derivatives with potential biological activities. For instance, Abdellatif et al. (2014) described the synthesis of pyrazolo[3,4-d]pyrimidin-4-ones through reactions involving pyrazolo[3,4-d][1,3]oxazin-4-one with different reagents (Abdellatif et al., 2014).

Physical Properties Analysis

The physical properties of these compounds, such as solubility, melting point, and stability, are essential for their application in various fields. These properties can be deduced from their structural characteristics and synthesis conditions.

Chemical Properties Analysis

The chemical properties, including reactivity, functional group transformations, and stability under different conditions, have been explored in various studies. For example, the study by Chimichi et al. (1996) on substituted pyrazolo[1,5-a]pyrimidines provided insights into their reactivity under different chemical conditions (Chimichi et al., 1996).